(2S)-2-(2-Bicyclo[2.2.1]heptanyl)propanoic acid

• IUPAC Name: (2S)-2-(2-bicyclo[2.2.1]heptanyl)propanoic acid
• InChI: InChI=1S/C10H16O2/c1-6(10(11)12)9-5-7-2-3-8(9)4-7/h6-9H,2-5H2,1H3,(H,11,12)/t6-,7?,8?,9?/m0/s1
• InChI Key: ALAUAQSSTNVKJZ-JUGFDQIVSA-N
• Canonical SMILES: CC(C1CC2CCC1C2)C(=O)O
• Isomeric SMILES: C[C@@H](C1CC2CCC1C2)C(=O)O
• Molecular Formula: C10H16O2
• Molecular Weight: 168.23 g/mol

Description

(2S)-2-(2-Bicyclo[2.2.1]heptanyl)propanoic acid, also known as Bicuculline, is a naturally occurring alkaloid that is commonly used in scientific research. It is a potent and selective antagonist of GABA-A receptors, which are the primary inhibitory neurotransmitter receptors in the brain. Bicuculline is widely used in neuroscience research to study the role of GABA-A receptors in various physiological and pathological processes.

Mechanism of Action

(2S)-2-(2-Bicyclo[2.2.1]heptanyl)propanoic acid is a potent and selective antagonist of GABA-A receptors. GABA-A receptors are the primary inhibitory neurotransmitter receptors in the brain, and their activation leads to the inhibition of neuronal activity. (2S)-2-(2-Bicyclo[2.2.1]heptanyl)propanoic acid blocks the binding of GABA to the receptor, which leads to the disinhibition of neuronal activity and the induction of seizures.
Biochemical and Physiological Effects:
(2S)-2-(2-Bicyclo[2.2.1]heptanyl)propanoic acid has a number of biochemical and physiological effects. It induces seizures by blocking the inhibitory effects of GABA-A receptors, which leads to the disinhibition of neuronal activity. (2S)-2-(2-Bicyclo[2.2.1]heptanyl)propanoic acid also increases the release of dopamine in the brain, which is thought to be responsible for its anxiogenic and addictive effects. (2S)-2-(2-Bicyclo[2.2.1]heptanyl)propanoic acid has been shown to increase heart rate and blood pressure, as well as to induce respiratory depression.

Advantages and Limitations for Lab Experiments

(2S)-2-(2-Bicyclo[2.2.1]heptanyl)propanoic acid is a useful tool for studying the role of GABA-A receptors in various physiological and pathological processes. It is a potent and selective antagonist of GABA-A receptors, which allows researchers to study the specific effects of blocking these receptors. However, it is important to note that (2S)-2-(2-Bicyclo[2.2.1]heptanyl)propanoic acid induces seizures in animal models, which can be a limitation for some experiments. Additionally, (2S)-2-(2-Bicyclo[2.2.1]heptanyl)propanoic acid has been shown to have addictive and anxiogenic effects, which can complicate the interpretation of some experiments.

Future Directions

There are a number of future directions for the study of (2S)-2-(2-Bicyclo[2.2.1]heptanyl)propanoic acid. One area of research is the development of more selective GABA-A receptor antagonists, which would allow researchers to study the specific effects of blocking different subtypes of these receptors. Another area of research is the development of new animal models of epilepsy and other neurological disorders, which would allow researchers to study the mechanisms underlying these disorders in more detail. Finally, there is a need for more research on the long-term effects of (2S)-2-(2-Bicyclo[2.2.1]heptanyl)propanoic acid and other GABA-A receptor antagonists, particularly with regard to their addictive and anxiogenic effects.

Synthesis Methods

(2S)-2-(2-Bicyclo[2.2.1]heptanyl)propanoic acid can be synthesized from the plant Dicentra cucullaria, also known as Dutchman's breeches. The plant contains the alkaloid protoberberine, which can be converted into (2S)-2-(2-Bicyclo[2.2.1]heptanyl)propanoic acid through a series of chemical reactions. The synthesis process involves the isolation of protoberberine from the plant, followed by the conversion of protoberberine into norcoclaurine. Norcoclaurine is then converted into dihydrocorydaline, which is further converted into (2S)-2-(2-Bicyclo[2.2.1]heptanyl)propanoic acid through a series of chemical reactions.

Scientific Research Applications

(2S)-2-(2-Bicyclo[2.2.1]heptanyl)propanoic acid is widely used in neuroscience research to study the role of GABA-A receptors in various physiological and pathological processes. It is commonly used to block GABA-A receptors and induce seizures in animal models, which allows researchers to study the mechanisms underlying epileptic seizures. (2S)-2-(2-Bicyclo[2.2.1]heptanyl)propanoic acid is also used to study the role of GABA-A receptors in anxiety and depression, as well as in drug addiction and withdrawal.